Cas no 1261680-79-8 (6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile)

• Product Name: 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile
• CAS No: 1261680-79-8
• MF: C₁₄H₇Cl₄N
• MW: 331.024079561234
• CID: 5000170
• Update Time: 2025-06-15

6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile

• Inchi： 1S/C14H7Cl4N/c15-10-3-1-2-8(4-5-19)14(10)9-6-12(17)13(18)7-11(9)16/h1-3,6-7H,4H2
• InChI Key： YYURNVDJSZTKOE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CC#N)=C1C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 5.7
• Topological Polar Surface Area: 23.8

Additional information on 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile

Introduction to 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1261680-79-8)

6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261680-79-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its tetrachlorinated biphenyl structure modified with an acetonitrile substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various industrial and research applications.

The molecular structure of 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile consists of a biphenyl core with four chlorine atoms attached at specific positions (2', 4', 5') and a cyano group (-CN) at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in the design of novel materials and bioactive compounds. The presence of multiple chlorine atoms enhances the electrophilicity of the aromatic ring system, making it susceptible to nucleophilic substitution reactions, while the acetonitrile moiety introduces polarity and reactivity that can be exploited in further derivatization processes.

In recent years, 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile has been explored in several cutting-edge research areas. One notable application is in the synthesis of advanced polymers and copolymers. The chlorine substituents facilitate polymerization reactions, allowing for the creation of high-performance materials with tailored thermal and mechanical properties. These polymers are of interest in industries requiring durable and heat-resistant materials, such as aerospace and automotive sectors.

Additionally, 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile has found utility in pharmaceutical research as a building block for more complex drug molecules. The acetonitrile group serves as a versatile handle for further functionalization, enabling chemists to introduce diverse pharmacophores into the structure. Recent studies have demonstrated its role in developing novel therapeutic agents targeting neurological disorders. The biphenyl core, with its electron-deficient nature due to chlorination, interacts selectively with biological targets, offering a scaffold for designing molecules with improved bioavailability and reduced toxicity.

The compound's reactivity also makes it a valuable tool in agrochemical research. By serving as an intermediate in the synthesis of herbicides and pesticides, 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile contributes to the development of more effective crop protection agents. These advancements are crucial in addressing global food security challenges while minimizing environmental impact.

From an environmental chemistry perspective, understanding the behavior of 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile is essential for assessing its persistence and potential ecological effects. While chlorinated biphenyls have historically been associated with environmental contamination, modern research focuses on developing greener synthetic routes to minimize their environmental footprint. The study of this compound aids in developing strategies for responsible chemical management and waste disposal.

Moreover, 6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile has been investigated for its potential applications in material science, particularly in organic electronics. Its electron-withdrawing properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its incorporation into novel device architectures to enhance performance metrics such as charge carrier mobility and luminous efficiency.

In conclusion,6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1261680-79-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from polymer science to pharmaceutical development and material engineering. As research continues to uncover new possibilities for this compound,6,2',4',5'-Tetrachlorobiphenyl-2-acetonitrile is poised to play an increasingly important role in advancing technological and medical innovations.